N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide
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Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide is a useful research compound. Its molecular formula is C16H12N4O6S and its molecular weight is 388.35. The purity is usually 95%.
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Scientific Research Applications
Enhancement of Physical Performance
A study conducted by Цублова et al. (2015) found that certain derivatives of 2-animo-6-ethoxybenzothiazole, including N-(6-ethoxy-1,3-benzothiazol-2-yl) acetamide, enhance physical performance in mice.
Synthesis and Chemical Properties
Research by Zlotin et al. (2000) focused on the synthesis of 4,6-dinitro-1,2-benzisothiazol-3-ones from 2-benzylthio-4,6-dinitrobenzamides, which highlights the chemical properties and synthetic applications of benzothiazole derivatives.
Cytotoxic and Antimicrobial Activities
Nam et al. (2010) synthesized benzothiazole derivatives and evaluated them for cytotoxic and antimicrobial activities. Two compounds demonstrated significant cytotoxicity against cancer cell lines, while others showed moderate antibacterial effects.
Antimicrobial Activity of Pyridine Derivatives
The antimicrobial activity of pyridine derivatives related to benzothiazoles was studied by Patel et al. (2011), revealing variable and modest activity against bacteria and fungi.
Biological Activity of Benzothiazole Derivatives
Mithlesh et al. (2010) synthesized 1,4-dihydropyridines containing benzothiazole moiety and tested them for various biological activities, including antibacterial, antifungal, acaricidal, and antifeedant activities.
Antiproliferative and Apoptotic Activities
A study by Corbo et al. (2016) on N-1,3-benzothiazol-2-ylbenzamide derivatives found them to have antiproliferative activity against cancer cell lines, with some showing proapoptotic effects.
Corrosion Inhibition
Research by Hu et al. (2016) investigated benzothiazole derivatives as corrosion inhibitors for carbon steel, demonstrating their effectiveness and stability in acidic environments.
Safety and Hazards
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O6S/c1-2-26-10-4-6-12-14(8-10)27-16(17-12)18-15(21)11-5-3-9(19(22)23)7-13(11)20(24)25/h3-8H,2H2,1H3,(H,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRGVAIWRSHTTDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.